Cas no 1698617-33-2 (methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1698617-33-2
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 6206172
• PubChem ID: 107344482
• Update Time: 2025-10-21

methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate
• 1698617-33-2
• EN300-1107184

• Inchi： 1S/C8H13N3O4/c1-15-8(14)7-6(9)3-11(10-7)2-5(13)4-12/h3,5,12-13H,2,4,9H2,1H3
• InChI Key： FHQOPZSMOOXUPE-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 215.09060590g/mol
• Monoisotopic Mass: 215.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate

Methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate (CAS No. 1698617-33-2): A Comprehensive Overview

Methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate (CAS No. 1698617-33-2) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound, characterized by its pyrazole core and functionalized side chains, has garnered attention due to its potential biological activities and structural versatility. The molecular structure of this compound includes a pyrazole ring substituted with an amino group at the 4-position and a carboxylate ester at the 3-position, further modified by a 2,3-dihydroxypropyl side chain. This unique arrangement of functional groups makes it a valuable candidate for further investigation in drug discovery and therapeutic development.

The synthesis of methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of the hydroxyl groups in the side chain introduces additional reactivity, making the compound suitable for various chemical modifications. These modifications can be tailored to enhance its solubility, bioavailability, and interactions with biological targets.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazole compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate, particularly the presence of both amino and hydroxyl functional groups, make it an attractive scaffold for designing novel therapeutic agents.

In particular, the hydroxyl groups in the 2,3-dihydroxypropyl side chain can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the carboxylate ester moiety can be used to link this compound to other pharmacophores or to modify its pharmacokinetic properties. These features make it a versatile building block for drug design and development.

The potential applications of methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate extend beyond traditional small-molecule drug discovery. Its structural complexity and functional diversity make it a promising candidate for use in biopharmaceuticals and advanced materials. For instance, it could be incorporated into polymers or nanoparticles designed for targeted drug delivery systems.

Current research is exploring the use of pyrazole derivatives in addressing emerging challenges in medicine. One area of interest is the development of treatments for resistant infections caused by pathogenic microorganisms. The unique chemical structure of methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate may enable it to interact with bacterial or viral targets in ways that conventional antibiotics or antivirals cannot.

Another area where this compound shows promise is in the treatment of chronic diseases such as cancer and neurodegenerative disorders. The ability to modulate biological pathways through precise chemical modifications makes pyrazole derivatives valuable tools for developing targeted therapies. For example, studies have suggested that compounds with similar structures may interfere with key signaling pathways involved in cancer cell proliferation or neurodegeneration.

The synthesis and characterization of methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate have been refined through advances in synthetic methodologies and analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of this compound. These methods provide detailed insights into its molecular architecture and help guide further chemical modifications.

The development of new pharmaceuticals often involves rigorous testing to assess their safety and efficacy before they can be used in clinical settings. Preclinical studies using cell culture models and animal models are crucial for evaluating the potential therapeutic effects of compounds like methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate. These studies help identify any potential side effects or toxicities associated with the compound.

In conclusion, methyl 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylate (CAS No. 1698617-33-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as a chemical scaffold makes it an excellent candidate for further research into novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly important role in the development of next-generation biopharmaceuticals.